4-(1-ethyl-1H-imidazol-2-yl)-1-[(3-fluoro-4-methoxyphenyl)sulfonyl]piperidine

• IUPAC Name: 4-(1-ethylimidazol-2-yl)-1-(3-fluoro-4-methoxyphenyl)sulfonylpiperidine
• InChI: InChI=1S/C17H22FN3O3S/c1-3-20-11-8-19-17(20)13-6-9-21(10-7-13)25(22,23)14-4-5-16(24-2)15(18)12-14/h4-5,8,11-13H,3,6-7,9-10H2,1-2H3
• InChI Key: PQTPIYMFLWTQIA-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=CN=C1C2CCN(CC2)S(=O)(=O)C3=CC(=C(C=C3)OC)F
• Molecular Formula: C17H22FN3O3S
• Molecular Weight: 367.4 g/mol

Description

The interest in piperidine and imidazole derivatives stems from their diverse pharmacological activities and applications in medicinal chemistry. Piperidine structures, in particular, are prevalent in a wide range of bioactive compounds and pharmaceuticals, indicating the relevance of studying their synthesis and properties.

Synthesis Analysis

The synthesis of piperidine and imidazole derivatives often involves multi-step reactions, including condensations, cyclizations, and substitutions. For example, the synthesis of specific piperidine derivatives has been achieved through an efficient multi-step process, indicating the complexity and precision required in synthesizing such compounds (Rajkumar et al., 2014).

Molecular Structure Analysis

Crystallographic and spectroscopic techniques play a crucial role in determining the molecular structures of piperidine and imidazole derivatives. Studies utilizing X-ray diffraction and NMR spectroscopy have elucidated the structures of various compounds, revealing chair conformations of piperidine rings and the spatial arrangements of substituents (Prasad et al., 2018).